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Compound of Interest

Compound Name: Yobyrine

CAS No.: 525-15-5

Cat. No.: B14163837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yobyrine is a β-carboline alkaloid with the molecular formula C₁₉H₁₆N₂.[1] Accurate and robust

analytical methods are essential for its identification, quantification, and quality control in

research, drug development, and forensic applications. These application notes provide

detailed protocols for the identification and analysis of Yobyrine using modern

chromatographic and spectrometric techniques, including High-Performance Liquid

Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Chemical and Physical Properties of Yobyrine
A thorough understanding of the physicochemical properties of Yobyrine is fundamental for the

development of analytical methods.
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Property Value Source

IUPAC Name
1-[(2-methylphenyl)methyl]-9H-

pyrido[3,4-b]indole
PubChem[1]

Molecular Formula C₁₉H₁₆N₂ PubChem[1]

Molecular Weight 272.3 g/mol PubChem[1]

CAS Number 525-15-5 PubChem[1]

Exact Mass 272.131348519 Da PubChem[1]

Analytical Methodologies
The selection of an analytical technique depends on the matrix, the required sensitivity, and the

purpose of the analysis (qualitative or quantitative). Chromatographic methods are the gold

standard for the separation and quantification of alkaloids like Yobyrine.[2][3][4][5][6]

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
HPLC-UV is a widely accessible and robust technique for the quantification of Yobyrine in bulk

materials and pharmaceutical formulations. The method separates Yobyrine from other

components based on its polarity, and detection is achieved by measuring the absorbance of

UV light.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification of volatile and thermally stable

compounds. While some alkaloids can be prone to thermal degradation in the GC inlet, GC-MS

provides high-resolution separation and definitive identification based on the mass spectrum

and fragmentation pattern.[7] The NIST database indicates key mass-to-charge ratio (m/z)

fragments for Yobyrine at 272 (molecular ion), 257, and 256.[1]

Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS)
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UPLC-MS/MS offers the highest sensitivity and selectivity for the analysis of Yobyrine,

especially in complex biological matrices like plasma or urine.[8][9][10] This technique

combines the superior separation power of UPLC with the precise and selective detection of

tandem mass spectrometry, making it ideal for pharmacokinetic and toxicological studies.[8]

Summary of Analytical Parameters
The following table summarizes typical parameters for the analysis of Yobyrine using the

described techniques. These are starting points and may require optimization for specific

applications.

Parameter HPLC-UV GC-MS UPLC-MS/MS

Column
C18 (e.g., 250 mm x

4.6 mm, 5 µm)

Capillary (e.g., 30 m x

0.25 mm, 0.25 µm

film)

UPLC BEH C18 (e.g.,

50 mm x 2.1 mm, 1.7

µm)

Mobile Phase/Carrier

Gas

Acetonitrile/Water with

0.1% Formic Acid
Helium

Acetonitrile/Water with

0.1% Formic Acid

Elution/Temperature

Program
Isocratic or Gradient

Temperature Gradient

(e.g., 70°C to 270°C)
Gradient Elution

Flow Rate 1.0 mL/min 1.0 mL/min 0.2-0.4 mL/min

Detection
UV (e.g., 220 nm or

280 nm)

Mass Spectrometry

(EI)

Tandem Mass

Spectrometry (ESI+)

Key m/z Ratios N/A

Scan Mode: 40-400

amu; Key Ions: 272,

257, 256

MRM Transitions: e.g.,

273.1 > 257.1

(Quantifier), 273.1 >

144.1 (Qualifier)

(Hypothetical)

Injection Volume 10-20 µL 1 µL (split/splitless) 1-5 µL

Experimental Protocols
Protocol 1: Quantification of Yobyrine by HPLC-UV
This protocol is suitable for the analysis of Yobyrine in solid materials or simple formulations.
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a) Materials and Reagents:

Yobyrine reference standard

Acetonitrile (HPLC grade)

Formic acid (analytical grade)

Deionized water

0.45 µm membrane filters

b) Standard and Sample Preparation:

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Yobyrine reference

standard and dissolve in 100 mL of methanol.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in the

mobile phase to create calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL).

Sample Preparation: Accurately weigh a sample containing an estimated amount of

Yobyrine. Dissolve in methanol, sonicate for 15 minutes, and dilute with the mobile phase to

a final concentration within the calibration range. Filter the final solution through a 0.45 µm

filter before injection.

c) Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase: Acetonitrile : Water (60:40, v/v) with 0.1% formic acid

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 280 nm

Injection Volume: 20 µL
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d) Data Analysis:

Identify the Yobyrine peak based on the retention time of the reference standard.

Construct a calibration curve by plotting the peak area against the concentration of the

working standards.

Quantify Yobyrine in the sample by interpolating its peak area on the calibration curve.
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Sample & Standard Preparation HPLC Analysis Data Processing

Weigh Sample/
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Mobile Phase Filter (0.45 µm) Inject into

HPLC System
Separation on
C18 Column

UV Detection
(280 nm)

Identify Peak by
Retention Time

Generate
Calibration Curve

Quantify
Concentration

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14163837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Extraction/Dissolution)

GC Injection (1 µL)

Chromatographic Separation
(Capillary Column)
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Mass Analysis
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Mass Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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